2-[(2,3-difluoro-4-methoxybenzyl)amino]-N-(4-methylphenyl)propanamide

• IUPAC Name: 2-[(2,3-difluoro-4-methoxyphenyl)methylamino]-N-(4-methylphenyl)propanamide
• InChI: InChI=1S/C18H20F2N2O2/c1-11-4-7-14(8-5-11)22-18(23)12(2)21-10-13-6-9-15(24-3)17(20)16(13)19/h4-9,12,21H,10H2,1-3H3,(H,22,23)
• InChI Key: QARAGISFTOFDBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(C)NCC2=C(C(=C(C=C2)OC)F)F
• Molecular Formula: C18H20F2N2O2
• Molecular Weight: 334.4 g/mol

Description

The compound “2-[(2,3-difluoro-4-methoxybenzyl)amino]-N-(4-methylphenyl)propanamide” is an organic compound containing several functional groups. It has a propanamide group (-CONH2), a methoxy group (-OCH3), a benzyl group (C6H5CH2-), and a methyl group (-CH3). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyl group suggests that the compound may have aromatic properties. The difluoro group may introduce electronegativity due to the presence of fluorine atoms.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could participate in hydrolysis or condensation reactions. The methoxy group could undergo demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces in the substance.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological molecules in the body. If it’s a reagent in a chemical reaction, its mechanism of action would depend on the other reactants and the conditions of the reaction.

Future Directions

The future research directions for this compound would depend on its potential applications. If it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects. If it’s a reagent, future research could focus on finding new reactions it can participate in or improving the yield of existing reactions.